1,7-Difluoro-1,1,7,7-tetrafluoro-2,6-dihydroxy-2,6-bis(chlorodifluoromethyl)-4-heptanone

• CAS No.: 101913-94-4
• Molecular Formula: C9H6Cl6F6O3
• Molecular Weight: 488.8 g/mol
• IUPAC Name: 1,1,7,7-tetrachloro-2,6-bis[chloro(difluoro)methyl]-1,7-difluoro-2,6-dihydroxyheptan-4-one
• InChI: InChI=1S/C9H6Cl6F6O3/c10-6(11,16)4(23,8(14,18)19)1-3(22)2-5(24,7(12,13)17)9(15,20)21/h23-24H,1-2H2
• InChI Key: FDJJAEFMAYVZRV-UHFFFAOYSA-N
• Canonical SMILES: C(C(=O)CC(C(F)(F)Cl)(C(F)(Cl)Cl)O)C(C(F)(F)Cl)(C(F)(Cl)Cl)O

Description

Chemical Identity: This compound (CAS: 101913-80-8, 59092-91-0) is a polyhalogenated organic molecule with the formula C₉H₇Cl₄F₈NO₃ and a molecular weight of 470.943 g/mol . Its IUPAC name reflects a heptanone backbone substituted with chlorine, fluorine, hydroxyl, and chlorodifluoromethyl groups. The oxime functional group (-C=N-OH) at position 4 distinguishes it from other derivatives.

Comparison with Similar Compounds

Structural Features :

• Hydroxyl Groups : Two hydroxyl (-OH) groups at positions 2 and 6, enabling hydrogen bonding.
• Chlorodifluoromethyl Substituents : Bulky -CF₂Cl groups at positions 2 and 6 create steric hindrance.

Potential Applications: Noted for possible agrochemical or materials science applications due to halogenation, though specific biological or industrial data remain underexplored .

Comparison with Structurally Similar Compounds

Hydrazone Derivative: 1,7-Dichloro-2,6-bis(trifluoromethyl)-1,1,7,7-tetrafluoro-2,6-dihydroxy-4-heptanone Hydrazone (CAS: 101913-93-3)

Key Differences :

• Functional Group : Replaces the oxime (-C=N-OH) with a hydrazone (-C=N-NH₂) group.
• Substituents : Features trifluoromethyl (-CF₃) groups instead of chlorodifluoromethyl (-CF₂Cl), increasing fluorine content (C₉H₈Cl₂F₁₀N₂O₂) .

Implications :

• Stability : Higher fluorine content may enhance thermal and chemical stability.
• Reactivity : Hydrazone groups are more nucleophilic than oximes, altering reactivity in synthetic pathways.

Benzylimino Derivative: 1,1,1,7,7,7-Hexafluoro-2,6-dihydroxy-2,6-bis(trifluoromethyl)-4-benzyliminoheptane (CAS: 723294-83-5)

Key Differences :

• Functional Group: Benzylimino (-C=N-benzyl) replaces oxime.
• Halogenation: Hexafluoro (-CF₃) groups replace chlorodifluoromethyl, reducing chlorine content (C₁₆H₁₃F₁₂NO₂) .

Implications :

• Solubility : Increased hydrophobicity due to benzyl and trifluoromethyl groups.

Silyl-Containing Analog: Meso l,7-Bis(trimethylsilylcarbonyl)-2,6-dihydroxy-2,6-bis(trimethylsilyl)-l,2,3,5,6,7-hexahydro-s-indacene

Key Differences :

• Core Structure: s-Indacene backbone instead of heptanone.
• Substituents : Trimethylsilyl (-Si(CH₃)₃) groups introduce steric bulk and silicon-based electronics .

Implications :

• Crystallinity : X-ray data (a = 10.397 Å, b = 18.217 Å) show distorted aromatic rings (average angle: 128.0°) due to silyl groups, influencing packing efficiency .
• Hydrogen Bonding : Two intermolecular H-bonds between hydroxyl and carbonyl groups stabilize the crystal lattice .

Comparative Data Table

Property	Target Compound (CAS 101913-80-8)	Hydrazone Derivative (CAS 101913-93-3)	Benzylimino Derivative (CAS 723294-83-5)	Silyl-Containing Analog
Molecular Formula	C₉H₇Cl₄F₈NO₃	C₉H₈Cl₂F₁₀N₂O₂	C₁₆H₁₃F₁₂NO₂	C₂₆H₄₆O₄Si₁₄
Functional Groups	Oxime (-C=N-OH)	Hydrazone (-C=N-NH₂)	Benzylimino (-C=N-benzyl)	Silyl (-Si(CH₃)₃)
Key Substituents	-CF₂Cl, -OH	-CF₃, -OH	-CF₃, benzyl	-Si(CH₃)₃, -CO
Molecular Weight (g/mol)	470.943	499.07	621.27	774.47
Potential Applications	Agrochemicals, materials science	Undefined	Pharmaceuticals, electronics	Materials science
Stereochemical Impact	Moderate steric hindrance	Reduced steric bulk	High hydrophobicity	Severe steric distortion

Key Research Findings

• Synthetic Pathways :

  • The target compound’s synthesis is uncharacterized in the evidence, but analogous halogenated ketones often employ Friedel-Crafts acylation or halogenation under acidic conditions .
  • The silyl-containing analog was synthesized via stereoselective meso-internalization, highlighting the role of silicon in directing stereochemistry .

• Environmental and Biological Considerations :

  • High halogen content (Cl/F) in the target compound raises concerns about environmental persistence and bioaccumulation, necessitating further ecotoxicological studies .
  • Hydrazone derivatives are prone to hydrolysis under acidic conditions, limiting their utility in certain applications compared to oximes .

• Crystallographic Insights :

  • Silyl groups induce significant bond angle distortions (e.g., C-C-Si angles up to 129.8°), which may affect intermolecular interactions in materials science applications .